Cas no 117736-18-2 (Benzene,1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]-,[trans(trans)]- (9CI))

• Product Name: Benzene,1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]-,[trans(trans)]- (9CI)
• CAS No: 117736-18-2
• MF: C₃₄H₄₇NS
• MW: 501.808688402176
• CID: 131599
• PubChem ID: 3637312
• Update Time: 2025-04-19

Benzene,1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]-,[trans(trans)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]-,[trans(trans)]- (9CI)
• 1-[4-(trans-4-Heptylcyclohexyl)phenyl]-2-[trans-4-(4-isothiocyanatophenyl)cyclohexyl]ethane
• 1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]benzene
• Benzene,1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]-,[trans(trans...
• 1-(4-(4-Heptylcyclohexyl)phenyl)isothio&
• DTXSID40394531
• SCHEMBL1275412
• 117736-18-2
• SCHEMBL1275409

• Inchi： 1S/C34H47NS/c1-2-3-4-5-6-7-27-10-16-30(17-11-27)31-18-12-28(13-19-31)8-9-29-14-20-32(21-15-29)33-22-24-34(25-23-33)35-26-36/h12-13,18-19,22-25,27,29-30,32H,2-11,14-17,20-21H2,1H3
• InChI Key： GBOGSORKZCCKOJ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1CCC(CCC2C=CC(=CC=2)C2CCC(CCCCCCC)CC2)CC1

Computed Properties

• Exact Mass: 501.34321
• Monoisotopic Mass: 501.343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.1
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Boiling Point: 621.6°Cat760mmHg
• Flash Point: 364.5°C
• Refractive Index: 1.581
• PSA: 12.36
• Solubility: Not determined

Benzene,1-(4-heptylcyclohexyl)-4-[2-[4-(4-isothiocyanatophenyl)cyclohexyl]ethyl]-,[trans(trans)]- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38